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Compound of Interest

Compound Name: 5-Nitro-2-pyridineacetonitrile

Cat. No.: B056153

An In-depth Technical Guide to the Safe Handling of 5-Nitro-2-pyridineacetonitrile

This guide provides comprehensive safety and handling protocols for 5-Nitro-2-
pyridineacetonitrile (CAS No. 123846-66-2), a compound of interest for researchers and
professionals in drug development and chemical synthesis. Given that the toxicological
properties of this specific molecule have not been fully investigated, this document synthesizes
data from structurally related compounds to establish a robust framework for its safe utilization
in a laboratory setting.[1][2] The procedures outlined herein are grounded in established
principles of chemical safety to ensure the well-being of laboratory personnel and the integrity
of research.

Hazard Identification and Risk Assessment

5-Nitro-2-pyridineacetonitrile incorporates three key functional groups that dictate its hazard
profile: a pyridine ring, a nitro group, and an acetonitrile moiety. This combination suggests a
significant potential for toxicity and reactivity. The primary hazards are anticipated to be acute
toxicity via oral, dermal, and inhalation routes, as well as irritation to the skin and eyes.[2][3][4]

[51[6]

The aromatic nitro group suggests potential for systemic effects, including
methaemoglobinaemia, which is characterized by headache, cardiac dysrhythmias, and
cyanosis (a blue discoloration of the blood).[5] The acetonitrile functional group is associated
with the risk of releasing hydrogen cyanide upon decomposition, a highly toxic substance.[1]
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Inferred GHS Classification

Based on data from analogous compounds, the following Globally Harmonized System (GHS)
classifications are anticipated for 5-Nitro-2-pyridineacetonitrile.

Hazard Class Category Hazard Statement

Toxic or Harmful if

Acute Toxicity, Oral Category 3 or 4
swallowed[2][3][5]
o Toxic or Harmful in contact with
Acute Toxicity, Dermal Category 3 or 4 ]
skin[1][2][3]
Acute Toxicity, Inhalation Category 3or 4 Toxic or Harmful if inhaled[2][3]
Skin Corrosion/Irritation Category 2 Causes skin irritation[1][2][7][8]

Causes serious eye irritation[1]

(21718l

Serious Eye Damage/Irritation Category 2A

Specific Target Organ Toxicity May cause respiratory
] Category 3 o
(Single Exposure) irritation[2][4][5]

Physical and Chemical Properties

Understanding the physical properties of 5-Nitro-2-pyridineacetonitrile is crucial for its
appropriate handling and storage.
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Property Value

Molecular Formula C7HsNs0:2

Molecular Weight 163.13 g/mol

Appearance Brown to reddish-brown solid
Melting Point 66.0-66.5 °C

Boiling Point 342 °C

Density 1.351 g/cm3

Flash Point 161 °C

Storage Temperature 2-8°C under inert gas

(Data sourced from ChemicalBook)[9]

Exposure Controls and Personal Protection

A multi-layered approach to exposure control, combining engineering controls and personal
protective equipment (PPE), is mandatory.

Engineering Controls

e Chemical Fume Hood: All handling of 5-Nitro-2-pyridineacetonitrile, including weighing,
transferring, and preparing solutions, must be conducted in a properly functioning chemical
fume hood to minimize inhalation exposure.[1][2]

o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[3]

o Safety Stations: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation where the compound is handled.[1][2]

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.
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o Eye and Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR
1910.133 or European Standard EN166 specifications.[1][10] A face shield should be worn in
addition to goggles when there is a splash hazard.

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile) inspected for integrity before each
use. Dispose of contaminated gloves properly.[7][11]

o Lab Coat: A flame-retardant lab coat or chemical-resistant apron must be worn to protect
against skin contact.

» Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be
controlled by a fume hood, a NIOSH/MSHA or European Standard EN 149 approved
respirator is required.[1][2]

Workflow for Donning and Doffing PPE

PPE Doffing Sequence

(2. Goggles / Face ShieI(D—> 3. Lab Coat G‘. Respirator (if neededD

PPE Donning Sequence

(1. Lab Coaa—>(2. Respirator (if neededD—>@. Goggles / Face Shield

Click to download full resolution via product page

Caption: Sequential workflow for correctly donning and doffing Personal Protective Equipment
(PPE).

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is essential to mitigate risks.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA13087&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8401933_EN.htm
https://www.tcichemicals.com/BE/en/sds/H1160_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1061193406_p-NITROPHENYLACETONITRILECASNO555-21-5MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13087&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131970250&countryCode=US&language=en
https://www.benchchem.com/product/b056153?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Handling

o Work Area Preparation: Designate a specific area within a chemical fume hood for handling
the compound. Ensure the area is clean and free of incompatible materials.

o Avoid Generation of Dust/Aerosols: Handle the solid material carefully to avoid creating dust.

[5]

e Grounding: When transferring the substance, ground and bond containers and receiving
equipment to prevent static discharge, which could be an ignition source.[5]

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[2][4] Wash hands and face
thoroughly after handling the compound and before leaving the work area.[2][3][7][8]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[5][7]

Storage

o Container: Keep the container tightly closed and properly labeled.[1][3][7]

» Location: Store in a cool, dry, and well-ventilated area designated for toxic chemicals.[1][3][7]
The recommended storage temperature is between 2-8°C.[9]

 Light Sensitivity: Protect the compound from light, as related pyridine compounds can be
light-sensitive.[1]

» Incompatibilities: Segregate from incompatible materials. Violent reactions can occur when
certain chemicals are mixed.[12]

o Strong Oxidizing Agents: Avoid storage near strong oxidizers.[1][2][5]
o Strong Acids and Bases: Store away from strong acids and bases.[2][5]

o Heat and Ignition Sources: Keep away from open flames, hot surfaces, and other sources
of ignition.[1][5]

Emergency Procedures
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A clear, rehearsed emergency plan is critical. Immediate and appropriate action can
significantly reduce the severity of an incident.

Personal Exposure

Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

Eye Contact open.[7][13] Remove contact lenses if present
and easy to do.[7] Seek immediate medical

attention.[2]

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while
Skin Contact removing all contaminated clothing and shoes.

[71[8][13] Seek immediate medical attention if

irritation persists or if symptoms develop.[1][7]

Move the individual to fresh air immediately.[1]
[13] If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-

Inhalation ) )
to-mouth if the substance was ingested or
inhaled).[1][2] Seek immediate medical
attention.[1][5]
Do NOT induce vomiting. Rinse mouth with
) water.[2][4] Never give anything by mouth to an
Ingestion

unconscious person.[11] Seek immediate

medical attention.[1][3]

Spill Response

For any spill, prioritize personal safety and environmental protection.

Spill Response Workflow
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Spill Occurs

@Iert personnel and evacuate immediate area

tep 2

G)on appropriate PPE]

tep 3

@emove all ignition sources]

tep 4

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

tep 5

Carefully collect material into a sealed,
labeled hazardous waste container

tep 6

@econtaminate the spill area

tep 7

@ispose of waste according to regulationg

tep 8

@eport the incidena

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill in the laboratory.
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Fire Response

o Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam extinguisher.[2][3]

e Hazards: The compound is combustible and may explode when heated.[1] Thermal
decomposition can produce toxic gases, including carbon oxides (CO, COz2), nitrogen oxides
(NOx), and hydrogen cyanide.[1][5][8]

» Firefighter Precautions: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[2][5][8]

Disposal Considerations

Chemical waste must be managed responsibly to prevent environmental contamination and
ensure regulatory compliance.

» Classification: 5-Nitro-2-pyridineacetonitrile must be treated as hazardous waste.

e Procedure: Dispose of the compound and any contaminated materials (e.g., gloves,
absorbent pads) in a designated, sealed, and properly labeled hazardous waste container.[1]

e Regulations: All disposal practices must comply with local, regional, and national hazardous
waste regulations.[1][2][8] Do not empty into drains.[1]

Conclusion

While 5-Nitro-2-pyridineacetonitrile is a valuable intermediate in chemical research, its
structural features suggest significant health hazards. A thorough understanding of these risks,
coupled with strict adherence to the engineering controls, personal protective equipment, and
handling protocols detailed in this guide, is paramount for its safe use. By fostering a proactive
safety culture, researchers can mitigate risks and ensure a secure laboratory environment.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b056153?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA13087&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131970250&countryCode=US&language=en
https://www.tcichemicals.com/JP/ja/sds/P1232_JP_EN.pdf
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.tcichemicals.com/BE/en/sds/P1014_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H1160_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_US_CB21476215.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB21476215.aspx
https://m.chemicalbook.com/ProductMSDSDetailCB8401933_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8401933_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_1061193406_p-NITROPHENYLACETONITRILECASNO555-21-5MSDS.pdf
https://extapps.dec.ny.gov/docs/materials_minerals_pdf/chemstorage.pdf
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.benchchem.com/product/b056153#safety-and-handling-precautions-for-5-nitro-2-pyridineacetonitrile
https://www.benchchem.com/product/b056153#safety-and-handling-precautions-for-5-nitro-2-pyridineacetonitrile
https://www.benchchem.com/product/b056153#safety-and-handling-precautions-for-5-nitro-2-pyridineacetonitrile
https://www.benchchem.com/product/b056153#safety-and-handling-precautions-for-5-nitro-2-pyridineacetonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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